Cas no 941979-77-7 (N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylquinoline-2-carboxamide)

• Product Name: N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylquinoline-2-carboxamide
• CAS No: 941979-77-7
• MF: C₂₁H₁₆N₄O₂
• MW: 356.37734413147
• CID: 5506236
• Update Time: 2025-07-18

N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]quinoline-2-carboxamide
• N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylquinoline-2-carboxamide

• Inchi： 1S/C21H16N4O2/c1-25-20(26)12-11-18(24-25)15-6-4-7-16(13-15)22-21(27)19-10-9-14-5-2-3-8-17(14)23-19/h2-13H,1H3,(H,22,27)
• InChI Key： POWCBKOEXLEBAA-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=CC=C1C(NC1=CC=CC(C2=NN(C)C(=O)C=C2)=C1)=O

Additional information on N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylquinoline-2-carboxamide

Introduction to N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylquinoline-2-carboxamide (CAS No. 941979-77-7)

N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylquinoline-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 941979-77-7, represents a novel class of molecules with potential applications in drug discovery and development. The intricate structure of this molecule, featuring a quinoline core and a pyridazine substituent, makes it a subject of intense interest for researchers exploring new therapeutic avenues.

The molecular framework of N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylquinoline-2-carboxamide is characterized by its complex heterocyclic system. The quinoline moiety is well-known for its biological activity and has been widely studied for its roles in various pharmacological applications. Quinolines exhibit a broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The presence of the pyridazine ring further enhances the pharmacological potential of this compound by introducing additional functional groups that can interact with biological targets.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug design. The pyridazine ring, in particular, is known for its ability to modulate enzyme activity and receptor binding. In the case of N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylquinoline-2-carboxamide, the combination of the quinoline and pyridazine units creates a unique pharmacophore that may exhibit novel mechanisms of action. This dual functionality makes it an attractive candidate for further investigation in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets. The quinoline core can bind to DNA and RNA, while the pyridazine substituent can interact with enzymes and receptors. This dual-targeting capability suggests that N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylquinoline-2-carboxamide could be developed into a multi-target drug with enhanced therapeutic efficacy. Such compounds are particularly valuable in treating complex diseases that involve multiple pathological pathways.

The synthesis of N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylquinoline-2-carboxamide represents a significant achievement in synthetic organic chemistry. The process involves multiple steps, including condensation reactions, cyclization, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity. The complexity of the synthesis underscores the compound's structural sophistication and highlights the expertise required to produce it on a scalable basis.

In recent years, there has been growing interest in using computational methods to predict the biological activity of novel compounds. Molecular modeling techniques have been particularly useful in understanding how N-3-(1-methyl-6-oxo -1,6-dihydropyridazin -3 -yl)phenylquinoline -2 -carboxamide interacts with biological targets. These studies have provided valuable insights into its potential pharmacological properties and have helped guide further experimental investigations.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may have significant therapeutic potential. For instance, it has shown promise in inhibiting certain enzymes involved in cancer progression. Additionally, it may exhibit anti-inflammatory properties by modulating immune responses. These findings are particularly exciting given the increasing demand for drugs that can target multiple disease pathways simultaneously.

The development of new drugs is a lengthy and complex process that requires extensive testing to ensure safety and efficacy. However, compounds like N- 3-(1-methyl -6-oxo -1 , 6 -dih ydrop y rid azin -3 - yl )phen ylquino line -2 -carboxam ide offer hope for more effective treatments by leveraging cutting-edge chemical biology principles. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical development.